Cas no 2352202-00-5 (Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate)
Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28281072
- 2352202-00-5
- tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate
- Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate
-
- Inchi: 1S/C15H19NO3/c1-15(2,3)19-14(17)12(16)9-11-8-10-6-4-5-7-13(10)18-11/h4-8,12H,9,16H2,1-3H3
- InChI Key: KSPILAZHHNPHHZ-UHFFFAOYSA-N
- SMILES: O(C(C(CC1=CC2C=CC=CC=2O1)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 261.13649347g/mol
- Monoisotopic Mass: 261.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 65.5Ų
Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28281072-0.05g |
tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate |
2352202-00-5 | 95.0% | 0.05g |
$1308.0 | 2025-03-19 | |
| Enamine | EN300-28281072-0.1g |
tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate |
2352202-00-5 | 95.0% | 0.1g |
$1371.0 | 2025-03-19 | |
| Enamine | EN300-28281072-0.25g |
tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate |
2352202-00-5 | 95.0% | 0.25g |
$1432.0 | 2025-03-19 | |
| Enamine | EN300-28281072-0.5g |
tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate |
2352202-00-5 | 95.0% | 0.5g |
$1495.0 | 2025-03-19 | |
| Enamine | EN300-28281072-1.0g |
tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate |
2352202-00-5 | 95.0% | 1.0g |
$1557.0 | 2025-03-19 | |
| Enamine | EN300-28281072-2.5g |
tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate |
2352202-00-5 | 95.0% | 2.5g |
$3051.0 | 2025-03-19 | |
| Enamine | EN300-28281072-5.0g |
tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate |
2352202-00-5 | 95.0% | 5.0g |
$4517.0 | 2025-03-19 | |
| Enamine | EN300-28281072-10.0g |
tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate |
2352202-00-5 | 95.0% | 10.0g |
$6697.0 | 2025-03-19 | |
| Enamine | EN300-28281072-1g |
tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate |
2352202-00-5 | 1g |
$1557.0 | 2023-09-09 | ||
| Enamine | EN300-28281072-5g |
tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate |
2352202-00-5 | 5g |
$4517.0 | 2023-09-09 |
Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate
Professional Introduction to Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate (CAS No. 2352202-00-5)
Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate, a compound with the chemical identifier CAS No. 2352202-00-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive study and potential application in drug development.
The molecular structure of Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of an amino group at the second carbon position and a benzofuran moiety at the third carbon position enhances its reactivity and binding affinity, which are crucial for its role in various biochemical pathways.
Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, allowing researchers to explore its pharmacological potential more thoroughly. The synthesis involves multi-step reactions that require precise control over reaction conditions, ensuring high yield and purity. These synthetic methodologies have been refined through continuous optimization, making it feasible to produce sufficient quantities for both laboratory studies and preclinical trials.
In the realm of medicinal chemistry, Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate has been investigated for its potential therapeutic effects in several disease models. Studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors involved in inflammatory responses, making it a candidate for developing novel anti-inflammatory drugs. Additionally, its structural features suggest possible applications in treating neurological disorders, where modulation of specific biochemical pathways is essential.
The benzofuran moiety in the molecular structure of this compound is particularly noteworthy, as it is known to interact with biological targets in a manner that can lead to significant therapeutic effects. Research has demonstrated that benzofuran derivatives can act as modulators of neurotransmitter systems, which could be beneficial in managing conditions such as depression and anxiety. The amino group further enhances these interactions by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.
Preclinical studies have begun to unravel the pharmacokinetic properties of Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate, providing insights into its absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for understanding how the compound behaves within the body and for predicting its potential efficacy and safety profiles. Preliminary results indicate that the compound has a favorable pharmacokinetic profile, which increases its likelihood of success in clinical trials.
The development of new drugs relies heavily on the availability of high-quality starting materials, and Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate meets these criteria through its well-characterized synthesis and consistent quality. Manufacturers specializing in fine chemicals have developed robust production processes to ensure that this compound meets the stringent requirements of pharmaceutical research. This reliability is essential for researchers who depend on consistent quality for their experiments and trials.
The future prospects of Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate in pharmaceutical research are promising. Ongoing studies aim to further elucidate its mechanisms of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications, bringing new treatments to patients who suffer from various conditions.
In conclusion, Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate (CAS No. 2352202-00-5) is a compound with significant potential in pharmaceutical research. Its unique molecular structure, combined with promising biological activities, makes it a valuable candidate for developing new drugs. As research continues to uncover its therapeutic benefits and optimize its synthesis, this compound is poised to play a crucial role in addressing unmet medical needs.
2352202-00-5 (Tert-butyl 2-amino-3-(1-benzofuran-2-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)